Benzonitrile, 2,6-dimethyl-, N-oxide

• CAS RN: 19111-74-1
• Molecular Formula: C9H9NO
• Molecular Weight: 147.17 g/mol
• IUPAC Name: 2,6-dimethylbenzonitrile oxide
• InChI: InChI=1S/C9H9NO/c1-7-4-3-5-8(2)9(7)6-10-11/h3-5H,1-2H3
• InChI Key: NRKVPDRPJVCLAQ-UHFFFAOYSA-N
• SMILES: CC1=C(C(=CC=C1)C)C#[N+][O-]
• synonyms: Benzonitrile,2,6-dimethyl-N-oxide

Description

Benzonitrile, 2,6-dimethyl-, N-oxide, also known as 2,6-dimethylbenzonitrile N-oxide (DMBNO), is a chemical compound that has been widely used in scientific research. DMBNO is a potent oxidizing agent that is commonly used to study the mechanism of action of various enzymes and proteins.

Scientific Research Applications

DMBNO has been widely used in scientific research as an oxidizing agent. It is commonly used to study the mechanism of action of various enzymes and proteins, including cytochrome P450 enzymes, nitric oxide synthase, and xanthine oxidase. DMBNO has also been used to study the oxidative metabolism of drugs and other xenobiotics.

Mechanism of Action

DMBNO acts as an oxidizing agent by donating an oxygen atom to the target molecule. This process leads to the formation of a radical intermediate, which can then undergo further reactions. DMBNO has been shown to selectively oxidize thiol groups in proteins, leading to the formation of disulfide bonds. It has also been shown to oxidize heme groups in cytochrome P450 enzymes, leading to the formation of an iron-oxo intermediate.
Biochemical and Physiological Effects:
DMBNO has been shown to have a variety of biochemical and physiological effects. It has been shown to induce apoptosis in cancer cells, inhibit the activity of nitric oxide synthase, and inhibit the activity of xanthine oxidase. DMBNO has also been shown to induce oxidative stress in cells, leading to the activation of various signaling pathways.

Advantages and Limitations for Lab Experiments

One of the main advantages of using DMBNO in lab experiments is its high reactivity and selectivity. DMBNO can selectively oxidize specific amino acid residues in proteins, allowing researchers to study the mechanism of action of enzymes and proteins in detail. However, DMBNO can also be toxic to cells at high concentrations, and its reactivity can make it difficult to control the reaction conditions.

Future Directions

There are many future directions for research involving DMBNO. One area of interest is the development of new methods for synthesizing DMBNO with higher purity and yield. Another area of interest is the development of new applications for DMBNO, such as its use in the study of oxidative stress and redox signaling. Additionally, researchers are interested in exploring the use of DMBNO as a therapeutic agent for the treatment of diseases such as cancer and cardiovascular disease.
Conclusion:
In conclusion, DMBNO is a potent oxidizing agent that has been widely used in scientific research to study the mechanism of action of enzymes and proteins. Its high reactivity and selectivity make it a valuable tool for studying the oxidative metabolism of drugs and other xenobiotics. However, its toxicity and reactivity can also make it difficult to control the reaction conditions. With further research, DMBNO has the potential to be used in a variety of new applications, including the development of new therapeutic agents for the treatment of disease.

Synthesis Methods

DMBNO can be synthesized using a variety of methods. One of the most common methods involves the oxidation of Benzonitrile, 2,6-dimethyl-, N-oxidebenzonitrile with lead tetraacetate. This method yields DMBNO with a purity of over 95%. Other methods include the use of hydrogen peroxide, m-chloroperbenzoic acid, and other oxidizing agents.